Cas no 212755-85-6 (4-Thiazolidinecarboxylicacid, 2,5,5-trimethyl-, (4S)-)

• Product Name: 4-Thiazolidinecarboxylicacid, 2,5,5-trimethyl-, (4S)-
• CAS No: 212755-85-6
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 286324
• PubChem ID: 2725071
• Update Time: 2025-04-19

4-Thiazolidinecarboxylicacid, 2,5,5-trimethyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2,5,5-trimethyl-, (4S)-
• (4S)-2,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid
• 2,5,5-trimethylthiazolidine-4-carboxylic acid
• 4R-Carboxy-2,5,5-trimethylthiazolidin
• (4S,2RS)-2,5,5-TRIMETHYLTHIAZOLIDINE-4-CARBOXYLIC ACID
• CHEBI:141059
• Epitope ID:117720
• CHEMBL281438
• (S)-2,5,5-trimethylthiazolidine-4-carboxylic acid
• 212755-85-6
• Q27225686
• (4S)-2,5,5-Trimethylthiazolidine-4-carboxylic acid
• (4S)-2, 5, 5-trimethyl-1, 3-thiazolidine-4-carboxylic acid
• DTXSID50369356
• (S)-2,5,5-Trimethyl-thiazolidine-4-carboxylic acid

• Inchi： 1S/C7H13NO2S/c1-4-8-5(6(9)10)7(2,3)11-4/h4-5,8H,1-3H3,(H,9,10)/t4?,5-/m0/s1
• InChI Key： MQQSPQRNCBFBSG-AKGZTFGVSA-N
• SMILES： S1C(C)N[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 175.06700
• Monoisotopic Mass: 175.066699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 56.7

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1719 (rough estimate)
• Melting Point: 166-168 °C
• Boiling Point: 316.8°Cat760mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.6370 (estimate)
• PSA: 74.63000
• LogP: 1.22940
• Solubility: Soluble in water

4-Thiazolidinecarboxylicacid, 2,5,5-trimethyl-, (4S)- Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives